rac-(1s,3s)-3-(pyrimidin-2-yl)cyclobutan-1-amine dihydrochloride, cis
Overview
Description
Rac-(1s,3s)-3-(pyrimidin-2-yl)cyclobutan-1-amine dihydrochloride, cis (rac-PCB) is a cyclic compound with a unique structure and properties that make it an attractive candidate for a variety of scientific research applications. Rac-PCB has been used in the synthesis of various compounds, as a catalyst for the formation of polymers networks, and as a tool to study the properties of proteins. It has also been used to study the mechanism of action of various drugs, to investigate the biochemical and physiological effects of drugs, and to investigate the structure and function of proteins.
Scientific Research Applications
Rac-PCB has been used in a variety of scientific research applications, including the synthesis of various compounds, as a catalyst for the formation of polymer networks, and as a tool to study the properties of proteins. It has also been used to study the mechanism of action of various drugs, to investigate the biochemical and physiological effects of drugs, and to investigate the structure and function of proteins.
Mechanism of Action
Rac-PCB has been shown to interact with various proteins and enzymes, and its mechanism of action is not fully understood. It has been suggested that rac-(1s,3s)-3-(pyrimidin-2-yl)cyclobutan-1-amine dihydrochloride, cis may interact with proteins and enzymes by forming hydrogen bonds, electrostatic interactions, and/or hydrophobic interactions. It has also been suggested that rac-(1s,3s)-3-(pyrimidin-2-yl)cyclobutan-1-amine dihydrochloride, cis may interact with proteins and enzymes by forming covalent bonds.
Biochemical and Physiological Effects
Rac-PCB has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, and to cause changes in the levels of certain neurotransmitters in the brain. It has also been shown to have anti-inflammatory and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
Rac-PCB has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and can be synthesized using a variety of methods. It is also relatively stable and can be stored for long periods of time without significant degradation. However, rac-(1s,3s)-3-(pyrimidin-2-yl)cyclobutan-1-amine dihydrochloride, cis is highly toxic and must be handled with caution.
Future Directions
There are a variety of potential future directions for research involving rac-(1s,3s)-3-(pyrimidin-2-yl)cyclobutan-1-amine dihydrochloride, cis. These include further investigation into its mechanism of action, its effects on the biochemical and physiological processes of the body, and its potential applications in drug development. Additionally, further research into the synthesis and characterization of rac-(1s,3s)-3-(pyrimidin-2-yl)cyclobutan-1-amine dihydrochloride, cis, as well as its potential uses in materials science, could lead to new and exciting applications. Finally, further research into the structure and function of proteins could lead to new insights into the structure and function of proteins, and the development of new drugs and therapies.
Synthesis Methods
Rac-PCB can be synthesized using a variety of methods, including the Diels-Alder reaction, the Wittig reaction, the Robinson annulation reaction, and the Horner-Wadsworth-Emmons reaction. The Diels-Alder reaction is the most commonly used method for the synthesis of rac-(1s,3s)-3-(pyrimidin-2-yl)cyclobutan-1-amine dihydrochloride, cis, as it is a relatively simple and straightforward process. The reaction involves the reaction of an alkene and a dienophile to form a cyclic compound. The Wittig reaction is another common method for the synthesis of rac-(1s,3s)-3-(pyrimidin-2-yl)cyclobutan-1-amine dihydrochloride, cis, as it is a relatively simple and efficient process. The Robinson annulation reaction is also a commonly used method for the synthesis of rac-(1s,3s)-3-(pyrimidin-2-yl)cyclobutan-1-amine dihydrochloride, cis, as it is a relatively efficient process.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1s,3s)-3-(pyrimidin-2-yl)cyclobutan-1-amine dihydrochloride, cis involves the cyclization of a pyrimidine derivative with a cyclobutanamine intermediate.", "Starting Materials": [ "2-chloropyrimidine", "cyclobutanamine", "sodium hydride", "diethyl ether", "hydrochloric acid" ], "Reaction": [ "Step 1: Deprotonation of cyclobutanamine with sodium hydride in diethyl ether to form the cyclobutanamine intermediate", "Step 2: Addition of 2-chloropyrimidine to the cyclobutanamine intermediate to form the desired product", "Step 3: Quenching the reaction with hydrochloric acid to form the dihydrochloride salt of the product" ] } | |
CAS RN |
2763741-59-7 |
Product Name |
rac-(1s,3s)-3-(pyrimidin-2-yl)cyclobutan-1-amine dihydrochloride, cis |
Molecular Formula |
C8H13Cl2N3 |
Molecular Weight |
222.1 |
Purity |
95 |
Origin of Product |
United States |
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